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Compound of Interest

Compound Name: I-Peg6-OH

Cat. No.: B3100194 Get Quote

An In-depth Technical Guide to PEG-6-OH Derivatives for Researchers and Drug Development

Professionals

Introduction
The term "I-Peg6-OH" is not a standard chemical identifier. It is likely a typographical error, and

the intended compound is a polyethylene glycol (PEG) derivative with a chain of six ethylene

glycol units and at least one terminal hydroxyl (-OH) group. The most common and

fundamental of these is Hexaethylene Glycol, also represented as HO-PEG6-OH. This guide

will focus on HO-PEG6-OH while also providing information on other relevant heterozygous

PEG-6-OH derivatives.

Polyethylene glycols are biocompatible, non-toxic, and water-soluble polymers widely utilized in

biomedical research and drug development.[1] Their ability to be functionalized with various

reactive groups makes them invaluable as linkers and spacers in bioconjugation, for surface

modification of materials, and in the creation of drug delivery systems.[2][3]

Core Compounds and CAS Numbers
Several PEG-6-OH derivatives are commonly used in research. Their properties are

summarized below.
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Appearance

HO-PEG6-OH

(Hexaethylene

glycol)

2615-15-8 C12H26O7 282.33 Colorless Liquid

OH-PEG6-

COOH

(Hydroxyl-PEG6-

Acid)

1347750-85-9 C15H30O9 354.4 -

N3-PEG6-OH

(Azido-PEG6-

alcohol)

86770-69-6 C12H25N3O6 307.343 -

Amine-PEG6-OH 39160-70-8 C12H27NO6 281.35
Light yellow oily

liquid

Suppliers of HO-PEG6-OH
A variety of chemical suppliers offer HO-PEG6-OH (Hexaethylene Glycol) for research and

commercial purposes. These include:

Biopharma PEG

PurePEG

MSE Supplies (distributor for PurePEG)

Technical Profile of HO-PEG6-OH
Synonyms: Hexaethylene glycol, 2,2'-[Oxybis(ethyleneoxyethyleneoxy)]bisethanol, 3,6,9,12,15-

Pentaoxaheptadecane-1,17-diol.[3]

Storage: It is recommended to store at -5°C in a dry and dark environment.[3]

Applications:
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Bioconjugation: The terminal hydroxyl groups can be functionalized to attach biomolecules.

Drug Delivery: Used in the formulation of nanoparticles, micelles, and hydrogels to improve

drug solubility and stability.

Surface Modification: Its hydrophilic nature is used to modify surfaces to reduce non-specific

protein binding.

Medical Research: Employed in cell culture, nanotechnology, and new materials research.

Experimental Protocol: Surface Modification of Gold
Nanoparticles with HO-PEG6-OH
This protocol describes a general procedure for modifying the surface of gold nanoparticles

(AuNPs) using a thiol-derivatized HO-PEG6-OH.

1. Functionalization of HO-PEG6-OH:

Objective: To introduce a thiol group (-SH) at one end of the HO-PEG6-OH molecule, which

will form a strong bond with the gold surface.

Methodology:

Dissolve HO-PEG6-OH in an appropriate organic solvent (e.g., dichloromethane).

React with a suitable reagent to convert one hydroxyl group to a thiol. A common method

is to first convert the hydroxyl to a good leaving group (e.g., tosylate) and then perform a

nucleophilic substitution with a thiol-containing nucleophile (e.g., sodium hydrosulfide).

Purify the resulting HS-PEG6-OH by column chromatography.

Confirm the structure and purity using NMR and mass spectrometry.

2. Surface Modification of AuNPs:

Objective: To coat the surface of pre-synthesized AuNPs with the functionalized HS-PEG6-

OH.
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Methodology:

Disperse the AuNPs in an aqueous solution.

Add the purified HS-PEG6-OH to the AuNP solution. The molar ratio will depend on the

size and concentration of the AuNPs.

Allow the mixture to react for several hours (typically overnight) at room temperature with

gentle stirring. This allows for the formation of a self-assembled monolayer on the

nanoparticle surface.

Remove excess, unbound HS-PEG6-OH by centrifugation and resuspension of the

nanoparticles in fresh solvent. Repeat this washing step multiple times.

Characterize the PEGylated AuNPs using techniques such as UV-Vis spectroscopy,

dynamic light scattering (DLS), and transmission electron microscopy (TEM) to confirm

successful surface modification and assess the stability and size of the nanoparticles.

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for the bioconjugation of a protein to a drug

molecule using a heterobifunctional PEG linker derived from a PEG-OH compound.
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Step 1: PEG Linker Functionalization

Step 2: Conjugation to Biomolecule

Step 3: Second Functionalization and Conjugation

HO-PEG-OH

Activate one -OH group
(e.g., with NHS ester)

Chemical Reaction

HO-PEG-NHS

Protein-PEG-OH

Protein (-NH2 group)

Activate remaining -OH group
(e.g., convert to maleimide)

Protein-PEG-Maleimide

Protein-PEG-Drug

Drug (-SH group)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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